Cas no 124931-12-0 (2-diethoxyphosphoryl-N-(methoxymethyl)acetamide)

• Product name: 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide
• CAS No: 124931-12-0
• MF: C₈H₁₈NO₅P
• MW: 239.20602
• MDL: MFCD00134233
• CID: 164403
• PubChem ID: 87560576

2-diethoxyphosphoryl-N-(methoxymethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[2-(methoxymethylamino)-2-oxoethyl]-, diethyl ester
• (N-Methoxy-N-methylcarbamoylmethyl)phosphonic Acid Diethyl Ester
• 2-diethoxyphosphoryl-N-methoxy-N-methylacetamide
• N-Methoxy-N-methyl-phosphonoacetamide diethyl ester
• N-Methoxy-N-methyl-2-(diethyl phosphono)acetamide
• Diethyl N-methoxy-N-methylphosphonoacetamide
• Diethylphosphonoacetic acid N-methyl-N-methoxyamide
• Diethyl (2-(methoxy(methyl)
• N-Methoxy-N-methyl-diethylphosphoacetamide
• 2-diethoxyphosphoryl-N-methoxy-N-methyl-acetamide
• diethyl (N-ethoxy-N-methylcarbamoylmethyl)phosphonate
• DIETHYL (N-METHOXY-N-METHYLCARBAMOYLMETHYL)PHOSPHONATE
• Diethyl (2-(Methoxy(Methyl)aMino)-2-oxoethyl)phosphonate
• 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide
• Diethyl(N-methoxy-N-methylcarbamoylmethyl)phosphonate
• N-methoxy-N-methyl diethylphosphonoacetamide
• N-methoxy-N-methyl diethylphosphonoacetarnide
• EN300-7415618
• SBB057815
• J-005180
• ZEA93112
• A890344
• CS-0037993
• diethyl 2-(methoxy(methyl)amino)-2-oxoethylphosphonate
• DTXSID70378667
• Diethyl (N-methoxy-N-methylcarbamoylmethyl)phosphonate, 96%
• diethyl (n-methoxy-n-methylcarbamoyl-methyl)phosphonate
• AKOS015916081
• diethyl-(N-methoxy-N-methyl-carbamoylmethyl)-phosphonate
• SCHEMBL224985
• D3708
• AM803081
• 124931-12-0
• MFCD00134233
• WYLRYBDGIILFIR-UHFFFAOYSA-N
• diethyl(N-methoxy-N-methyl-carbamoylmethyl)phosphonate
• diethyl {[methoxy(methyl)carbamoyl]methyl}phosphonate
• Diethyl (N-Methoxy-N-methylcar bamoylmethyl)phosphonate
• diethyl {2-[methoxy(methyl)amino]-2-oxoethyl}phosphonate
• BBL102956
• STL556765

• MDL： MFCD00134233
• Inchi： InChI=1S/C8H18NO5P/c1-5-13-15(11,14-6-2)7-8(10)9(3)12-4/h5-7H2,1-4H3
• InChI Key： WYLRYBDGIILFIR-UHFFFAOYSA-N
• SMILES： CCOP(=O)(CC(=O)N(C)OC)OCC

Computed Properties

• Exact Mass: 239.09200
• Monoisotopic Mass: 239.09225967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Surface Charge: 0
• Topological Polar Surface Area: 65.1Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.163 g/mL at 25 °C(lit.)
• Boiling Point: 124°C/0.8mmHg(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Refractive Index: n20/D 1.455(lit.)
• PSA: 74.88000
• LogP: 1.27230
• Solubility: Not determined

2-diethoxyphosphoryl-N-(methoxymethyl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide

2-Diethoxyphosphoryl-N-(Methoxymethyl)acetamide (CAS No. 124931-12-0): A Comprehensive Overview

2-Diethoxyphosphoryl-N-(methoxymethyl)acetamide (CAS No. 124931-12-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and chemical biology. This compound is characterized by its unique structural features, which include a diethoxyphosphoryl group and a methoxymethyl substituent on the acetamide moiety. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in various synthetic pathways.

The diethoxyphosphoryl group in 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide is particularly noteworthy for its ability to participate in phosphorus-based reactions. Phosphorus-containing compounds are essential in numerous biological processes, including signal transduction, energy metabolism, and nucleic acid synthesis. The presence of this group in 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide allows for the synthesis of phosphonates and other phosphorus derivatives, which are crucial in the development of novel drugs and therapeutic agents.

The methoxymethyl substituent on the acetamide moiety provides additional stability and reactivity control. This group acts as a protecting group for the amide nitrogen, preventing unwanted side reactions during synthetic transformations. The ability to selectively protect and deprotect functional groups is a fundamental aspect of organic synthesis, enabling chemists to construct complex molecules with high precision.

Recent research has highlighted the potential of 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways. These findings suggest that 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide could serve as a lead compound for the design of more effective therapeutic agents.

In addition to its pharmaceutical applications, 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide has been utilized in the synthesis of advanced materials. A recent study in the Journal of Materials Chemistry reported the use of this compound as a precursor for the preparation of phosphorus-containing polymers with unique properties. These polymers have shown promise in applications such as drug delivery systems, sensors, and coatings due to their biocompatibility and tunable properties.

The synthesis of 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide typically involves a multi-step process that begins with the reaction of diethyl phosphite with an appropriate acyl chloride or acid anhydride. The resulting diethoxyphosphoryl acetate is then treated with methoxymethylamine to form the final product. Each step requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide have been extensively studied. It is a colorless liquid with a molecular weight of 217.25 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature when stored under inert atmosphere.

In conclusion, 2-diethoxyphosphoryl-N-(methoxymethyl)acetamide (CAS No. 124931-12-0) is a multifunctional compound with broad applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable intermediate for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.